Cas no 71782-95-1 ((1R,3aR,4S,5R,7aR)-4,7a-diethyl-5-(4-hydroxyphenyl)octahydro-1H-inden-1-ol)

• Product Name: (1R,3aR,4S,5R,7aR)-4,7a-diethyl-5-(4-hydroxyphenyl)octahydro-1H-inden-1-ol
• CAS No: 71782-95-1
• MF: C₁₉H₂₈O₂
• MW: 288.424426078796
• CID: 1755435
• PubChem ID: 3054795
• Update Time: 2025-04-21

(1R,3aR,4S,5R,7aR)-4,7a-diethyl-5-(4-hydroxyphenyl)octahydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R,3aR,4S,5R,7aR)-4,7a-diethyl-5-(4-hydroxyphenyl)octahydro-1H-inden-1-ol
• (1R,3aR,4S,5R,7aR)-4,7a-diethyl-5-(4-hydroxyphenyl)-1,2,3,3a,4,5,6,7-octahydroinden-1-ol
• 71782-95-1
• 1H-Inden-1-ol, octahydro-4,7a-diethyl-5-(4-hydroxyphenyl)-, (1-alpha,3a-beta,4-beta,5-alpha,7a-alpha)-(+-)-
• 4,7a-Diethyl-5-(4-hydroxyphenyl)octahydro-1H-inden-1-ol
• DTXSID80992434
• (+-)-2-alpha,6-beta-Diethyl-3-beta-(p-hydroxyphenyl)-trans-bicyclo(4.3.0)nonan-7-beta-ol
• BRN 4460958

• Inchi： 1S/C19H28O2/c1-3-15-16(13-5-7-14(20)8-6-13)11-12-19(4-2)17(15)9-10-18(19)21/h5-8,15-18,20-21H,3-4,9-12H2,1-2H3/t15-,16-,17+,18+,19+/m0/s1
• InChI Key： BCLKQUQKXNMDQR-NTZUZEMLSA-N
• SMILES： O[C@@H]1CC[C@@H]2[C@@H](CC)[C@H](C3C=CC(=CC=3)O)CC[C@]21CC

Computed Properties

• Exact Mass: 288.20904
• Monoisotopic Mass: 288.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 4.8

Experimental Properties

• PSA: 40.46